Cas no 61123-07-7 (Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-3-methyl-)

• Product Name: Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-3-methyl-
• CAS No: 61123-07-7
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 491408
• PubChem ID: 71399217
• Update Time: 2025-04-19

Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-3-methyl-
• 1-(4,5-dihydro-1H-imidazol-2-ylsulfanylmethyl)-3-methylpiperidine
• 1-{[(4,5-Dihydro-1H-imidazol-2-yl)sulfanyl]methyl}-3-methylpiperidine
• DTXSID30820596
• 61123-07-7

• Inchi： 1S/C10H19N3S/c1-9-3-2-6-13(7-9)8-14-10-11-4-5-12-10/h9H,2-8H2,1H3,(H,11,12)
• InChI Key： OLOPTNKPNXBYJS-UHFFFAOYSA-N
• SMILES： S(C1=NCCN1)CN1CCCC(C)C1

Computed Properties

• Exact Mass: 213.13017
• Monoisotopic Mass: 213.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 27.63